Cas no 1227911-38-7 (Tert-butyl 3-[bis[(2-methylpropan-2-yl)oxycarbonyl]amino]-6-bromoindazole-1-carboxylate)

• Product Name: Tert-butyl 3-[bis[(2-methylpropan-2-yl)oxycarbonyl]amino]-6-bromoindazole-1-carboxylate
• CAS No: 1227911-38-7
• MF: C₂₂H₃₀BrN₃O₆
• MW: 512.394105434418
• CID: 2149374
• Update Time: 2023-08-04

Tert-butyl 3-[bis[(2-methylpropan-2-yl)oxycarbonyl]amino]-6-bromoindazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(bis(tert-butoxycarbonyl)amino)-6-bromo-1H-indazole-1-carboxylate
• 1h-indazole-1-carboxylic acid,3-[bis[(1,1-dimethylethoxy)carbonyl]amino]-6-bromo-,1,1-dimethylethyl ester
• YZPMXEIDENZBDG-UHFFFAOYSA-N
• tert-Butyl 3-[bis(tert-butoxycarbonyl)amino]-6-bromo-indazole-1-carboxylate
• 1,1-dimethylethyl 3-(bis{[(1,1-dimethylethyl)oxy]carbonyl}amino)-6-bromo-1H-indazole-1-carboxylate
• Tert-butyl 3-[bis[(2-methylpropan-2-yl)oxycarbonyl]amino]-6-bromoindazole-1-carboxylate

• Inchi： 1S/C22H30BrN3O6/c1-20(2,3)30-17(27)25(18(28)31-21(4,5)6)16-14-11-10-13(23)12-15(14)26(24-16)19(29)32-22(7,8)9/h10-12H,1-9H3
• InChI Key： YZPMXEIDENZBDG-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N(C(=O)OC(C)(C)C)N=C2N(C(=O)OC(C)(C)C)C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 697
• Topological Polar Surface Area: 100